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Compound of Interest

Compound Name: 5-Methylheptanal

Cat. No.: B13604506 Get Quote

Essential Safety and Handling Guide for 5-
Methylheptanal
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational procedures for the handling and disposal of 5-
Methylheptanal in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

Chemical Identifier:

Name: 5-Methylheptanal

CAS Number: 75579-88-3[1]

Molecular Formula: C8H16O[1]

Molecular Weight: 128.21 g/mol [1][2]

Hazard Identification and Personal Protective
Equipment
5-Methylheptanal is a flammable liquid and vapor. It can cause skin and eye irritation and may

cause respiratory irritation.[3][4][5][6] Proper PPE is crucial to minimize exposure and ensure
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safety.

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times to

protect from splashes.[5][6][7]

[8][9]

Hand Protection Chemical-resistant gloves

Nitrile rubber or neoprene

gloves are recommended.

Inspect gloves for any damage

before use.[3][5][7][9][10]

Respiratory Protection Air-purifying respirator

Use a NIOSH/MSHA approved

respirator if working in a poorly

ventilated area or if exposure

limits are exceeded.[5][6][9]

[10][11]

Protective Clothing
Laboratory Coat or Chemical-

resistant Apron

A lab coat should be worn to

protect from skin contact. For

larger quantities, a chemical-

resistant apron or coveralls are

recommended.[6][7][9][10]

Footwear Closed-toe shoes

Chemical-resistant boots are

advised when handling large

quantities or in case of spills.

[7][9][10]

Operational and Disposal Plans
Step-by-Step Handling Protocol:

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[6]
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Have an emergency eyewash station and safety shower readily accessible.[6]

Inspect all PPE for integrity before use.

Keep away from open flames, hot surfaces, and other sources of ignition.[3][4][5][12]

Ground all equipment to prevent static discharge.[3][12]

Handling:

Wear the appropriate PPE as detailed in the table above.

Use only non-sparking tools.[3][5][12]

Avoid direct contact with skin, eyes, and clothing.[3][5]

Avoid inhalation of vapors.[4][6]

Keep the container tightly closed when not in use.[3][4][5][12]

Spill Management:

In case of a small spill, absorb the chemical with an inert material (e.g., sand, vermiculite).

Place the absorbent material in a sealed, labeled container for disposal.

For large spills, evacuate the area and follow emergency procedures.

Disposal:

Dispose of 5-Methylheptanal and any contaminated materials as hazardous chemical

waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not pour down the drain.

Experimental Workflow Diagram
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Figure 1. Safe Handling Workflow for 5-Methylheptanal
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Caption: This diagram outlines the key steps for the safe handling of 5-Methylheptanal, from

preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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